molecular formula C16H12O B1199582 2-Benzylideneindan-1-one

2-Benzylideneindan-1-one

Cat. No.: B1199582
M. Wt: 220.26 g/mol
InChI Key: ITHXOKQJEXLMKO-UHFFFAOYSA-N
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Description

2-Benzylideneindan-1-one, also known as this compound, is a useful research compound. Its molecular formula is C16H12O and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H12O

Molecular Weight

220.26 g/mol

IUPAC Name

2-benzylidene-3H-inden-1-one

InChI

InChI=1S/C16H12O/c17-16-14(10-12-6-2-1-3-7-12)11-13-8-4-5-9-15(13)16/h1-10H,11H2

InChI Key

ITHXOKQJEXLMKO-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC=CC=C2C(=O)C1=CC3=CC=CC=C3

Synonyms

2-benzylidene-1-indanone

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-indanone (5.0 g) and benzaldehyde (4.1 g) in methanol (40 ml), was added 2.2 ml of 48% aqueous sodium hydroxide solution. The reaction mixture was stirred at room temperature for 0.5 hr. The resulting precipitate was filtered and washed with water. The yield was 7.9 g.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
4.1 g
Type
reactant
Reaction Step One
Quantity
2.2 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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